3-(3-Bromo-4-methylphenyl)-1-methyl-1H-1,2,4-triazole

• IUPAC Name: 3-(3-bromo-4-methylphenyl)-1-methyl-1,2,4-triazole
• InChI: InChI=1S/C10H10BrN3/c1-7-3-4-8(5-9(7)11)10-12-6-14(2)13-10/h3-6H,1-2H3
• InChI Key: WRWPFPJQDBKIGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN(C=N2)C)Br
• Molecular Formula: C10H10BrN3
• DSSTOX Substance ID: DTXSID101214225
• Molecular Weight: 252.11 g/mol
• CAS RN: 1616930-56-3

Description

The compound “3-(3-Bromo-4-methylphenyl)-1-methyl-1H-1,2,4-triazole” is a complex organic molecule. It contains a triazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. It also has a bromo-methylphenyl group attached to it.

Synthesis Analysis

While specific synthesis methods for “3-(3-Bromo-4-methylphenyl)-1-methyl-1H-1,2,4-triazole” were not found, similar compounds such as “3-Bromo-4-methylpyridine” have been synthesized using multi-step reactions involving bromination, condensation, and functional group transformations.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray diffraction and spectroscopic methods.

Chemical Reactions Analysis

The chemical reactivity of brominated aromatic compounds is influenced by the bromine substituent, which can undergo various reactions, including nucleophilic substitution and elimination.

Scientific Research Applications

Antimicrobial Properties

1,2,4-Triazole derivatives, including those related to 3-(3-Bromo-4-methylphenyl)-1-methyl-1H-1,2,4-triazole, have been synthesized and investigated for their potent antimicrobial activities. These compounds have been shown to exhibit significant inhibition against various microbial strains, highlighting their potential as novel antimicrobial agents. The incorporation of halogen substituents has been found to enhance their antimicrobial efficacy, making them better antimicrobial agents compared to other derivatives (Xu Zhao et al., 2012), (Venkata Narayana Rao Desabattina et al., 2014).

Catalytic Properties

Research has explored the catalytic applications of triazole derivatives in oxidation and transfer hydrogenation reactions. These studies have demonstrated that triazole-based compounds can act as effective ligands in catalytic systems, improving the efficiency of catalytic processes. This opens up new avenues for the use of triazole derivatives in synthetic and industrial chemistry (Fariha Saleem et al., 2013), (Fariha Saleem et al., 2014).

Corrosion Inhibition

Triazole derivatives have been investigated for their potential as corrosion inhibitors, particularly in the protection of metals against acidic corrosion. Studies have shown that these compounds can effectively inhibit the corrosion of steel in acidic media, suggesting their utility in industrial applications where corrosion resistance is crucial. The effectiveness of these inhibitors is attributed to their ability to form stable complexes with metal surfaces, providing a protective barrier against corrosive agents (Turuvekere K. Chaitra et al., 2015), (G. Negrón-Silva et al., 2013).